Cas no 2094953-65-6 ((3E)-hexa-3,5-dien-1-amine hydrochloride, E)

• Product Name: (3E)-hexa-3,5-dien-1-amine hydrochloride, E
• CAS No: 2094953-65-6
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 4637516
• Update Time: 2025-05-26

(3E)-hexa-3,5-dien-1-amine hydrochloride, E Chemical and Physical Properties

Names and Identifiers

• (3E)-hexa-3,5-dien-1-amine hydrochloride
• (3E)-hexa-3,5-dien-1-amine hydrochloride, E

• Inchi： 1S/C6H11N.ClH/c1-2-3-4-5-6-7;/h2-4H,1,5-7H2;1H
• InChI Key： ICIFYZXLANYEJQ-UHFFFAOYSA-N
• SMILES： C(CCN)=CC=C.Cl

Additional information on (3E)-hexa-3,5-dien-1-amine hydrochloride, E

Comprehensive Overview of (3E)-hexa-3,5-dien-1-amine hydrochloride, E (CAS No. 2094953-65-6)

The compound (3E)-hexa-3,5-dien-1-amine hydrochloride, E (CAS No. 2094953-65-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of more complex molecules. The E-configuration of the double bonds in the hexa-3,5-dien-1-amine backbone is particularly noteworthy, as it influences the compound's reactivity and interaction with biological targets. Researchers are increasingly exploring its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in (3E)-hexa-3,5-dien-1-amine hydrochloride, E is its role in click chemistry and bioorthogonal reactions. These reactions are pivotal in modern drug development, enabling the precise modification of biomolecules without interfering with native biological processes. The hydrochloride salt form of this compound enhances its solubility and stability, making it more practical for laboratory and industrial use. Recent studies have highlighted its utility in the design of fluorescent probes and molecular tags, which are essential tools for imaging and diagnostics.

In the context of sustainability and green chemistry, (3E)-hexa-3,5-dien-1-amine hydrochloride, E aligns with the demand for eco-friendly synthetic routes. Its efficient synthesis and minimal byproduct formation make it an attractive candidate for large-scale production. Furthermore, the compound's compatibility with catalytic asymmetric synthesis opens doors to enantioselective transformations, a hot topic in pharmaceutical research. As the industry shifts toward more sustainable practices, this compound is poised to play a critical role in reducing the environmental footprint of chemical manufacturing.

Another area where (3E)-hexa-3,5-dien-1-amine hydrochloride, E shows promise is in the development of smart materials. Its conjugated diene system can participate in polymerization reactions, leading to materials with tunable electronic and optical properties. These materials are being investigated for use in organic electronics, such as flexible displays and solar cells. The compound's ability to form stable complexes with transition metals also makes it a candidate for catalysis and sensor applications, addressing the need for high-performance functional materials.

From a regulatory perspective, (3E)-hexa-3,5-dien-1-amine hydrochloride, E is not classified as a hazardous substance, which simplifies its handling and transportation. This is a significant advantage for researchers and manufacturers who prioritize safety and compliance. The compound's CAS No. 2094953-65-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. As the scientific community continues to explore its potential, this compound is likely to become a staple in interdisciplinary research.

In summary, (3E)-hexa-3,5-dien-1-amine hydrochloride, E (CAS No. 2094953-65-6) is a versatile and innovative compound with broad applications across multiple industries. Its unique chemical properties, combined with its alignment with contemporary research trends, make it a subject of ongoing investigation. Whether in drug discovery, materials science, or sustainable chemistry, this compound exemplifies the intersection of creativity and scientific rigor.